Cas no 86-49-7 (2-chloro-n,n-diethyl-4-nitroaniline)

• Product Name: 2-chloro-n,n-diethyl-4-nitroaniline
• CAS No: 86-49-7
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 1852300
• PubChem ID: 66580
• Update Time: 2025-04-21

2-chloro-n,n-diethyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N-diethyl-4-nitroaniline
• EINECS 201-675-6
• N,N-Diaethyl-2-chlor-4-nitro-anilin
• Benzenamine, 2-chloro-N,N-diethyl-4-nitro-
• AC1L25OU
• N,N-diethyl-2-chloro-4-nitro-aniline
• Aniline, 2-chloro-N,N-diethyl-4-nitro-
• CTK6E7382
• AC1Q2Z16
• AC1Q2YY6
• N-(2-Chloro-4-nitrophenyl)-N,N-diethylamine #
• AKOS005147656
• 86-49-7
• (2-chloro-4-nitrophenyl)diethylamine
• DTXSID0058938
• NS00039130
• 2-chloro-n,n-diethyl-4-nitroaniline

• MDL： MFCD00024315
• Inchi： 1S/C10H13ClN2O2/c1-3-12(4-2)10-6-5-8(13(14)15)7-9(10)11/h5-7H,3-4H2,1-2H3
• InChI Key： PCVJAZCSKCCKPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(CC)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.066555
• Monoisotopic Mass: 228.066555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.241
• Boiling Point: 326.7°C at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.579